N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C20H18N4O3S/c1-14-4-7-16(8-5-14)28(25,26)23-17-12-15(6-9-19(17)27-2)18-13-24-11-3-10-21-20(24)22-18/h3-13,23H,1-2H3
• InChI Key: RLVSPRHNELICEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C3=CN4C=CC=NC4=N3)OC
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

Synthesis Analysis

The synthesis of IMPS involves several steps. One notable approach is the propargylation of the key intermediate 2-amino-6-(trifluoromethyl)pyrimidin-4(3H)-one , followed by cyclization and amide functionalization. This strategy yields a series of novel amide-functionalized imidazo[1,2-a]pyrimidin-5(1H)-ones. These compounds have been evaluated for their anticancer activity against different human cancer cell lines, with promising results.

Molecular Structure Analysis

IMPS features an intricate molecular structure. The core consists of an imidazo[1,2-a]pyrimidine nucleus, which is related to the purine ring system. The presence of this scaffold in various biologically active compounds underscores its significance. IMPS derivatives exhibit diverse pharmacological activities, including anxiolytic, cardiovascular, analgesic, antihypertensive, and neuroleptic effects.

Chemical Reactions Analysis

These reactions contribute to the construction of the privileged imidazo[1,2-a]pyrimidine scaffold. Understanding these mechanisms aids in designing new synthetic strategies and drug development.

Physical And Chemical Properties Analysis

• IR Spectrum Peaks : Notable peaks include 3382 cm⁻¹ (NH₂), 1661 cm⁻¹ (C=O), and 1285 cm⁻¹ (C–F).

Mechanism of Action

IMPS’s mechanism of action is multifaceted. It may involve interactions with specific cellular targets, inhibition of vital inflammatory mediators (such as prostaglandin E2, inducible nitric oxide synthase, and tumor necrosis factor-α), and modulation of signaling pathways. Further studies are needed to elucidate its precise mode of action.